Cas no 81842-25-3 (2-Cyclohexen-1-one, 4-[4-(4-methylphenyl)pentyl]-)

• Product Name: 2-Cyclohexen-1-one, 4-[4-(4-methylphenyl)pentyl]-
• CAS No: 81842-25-3
• MF: C₁₈H₂₄O
• MW: 256.382565498352
• CID: 702818
• PubChem ID: 13213617
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 4-[4-(4-methylphenyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 4-[4-(4-methylphenyl)pentyl]-
• 4-[4-(4-methylphenyl)pentyl]cyclohex-2-en-1-one
• 81842-25-3
• 4-[4-(4-methylphenyl)pentyl]-2-cyclohexen-1-one
• DTXSID60528533

• Inchi： 1S/C18H24O/c1-14-6-10-17(11-7-14)15(2)4-3-5-16-8-12-18(19)13-9-16/h6-8,10-12,15-16H,3-5,9,13H2,1-2H3
• InChI Key： DOFWKGUTKZRWQI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(CC1)CCCC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 256.182715385g/mol
• Monoisotopic Mass: 256.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų